1-(4-Hydroxy-2,3-dimethylphenyl)-2,2-dimethylpropan-1-one

• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 1-(4-hydroxy-2,3-dimethylphenyl)-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C13H18O2/c1-8-9(2)11(14)7-6-10(8)12(15)13(3,4)5/h6-7,14H,1-5H3
• InChI Key: RRCDFAHBPIADEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)O)C(=O)C(C)(C)C

Description

1-(4-Hydroxy-2,3-dimethylphenyl)-2,2-dimethylpropan-1-one is a substituted aromatic ketone characterized by a phenolic hydroxyl group at the para position and methyl groups at the ortho (2-) and meta (3-) positions of the phenyl ring. Its molecular formula is C₁₂H₁₆O₂ (calculated molecular weight: 192.25 g/mol). The hydroxyl group may enhance polarity and hydrogen-bonding capacity compared to non-hydroxylated analogs .

Preparation Methods

The synthesis of 1-(4-Hydroxy-2,3-dimethylphenyl)-2,2-dimethylpropan-1-one can be achieved through several synthetic routes. One common method involves the Friedel-Crafts acylation of 4-hydroxy-2,3-dimethylbenzene with 2,2-dimethylpropanoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction is typically carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride.

Industrial production methods may involve the optimization of reaction conditions to maximize yield and purity. This can include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

1-(4-Hydroxy-2,3-dimethylphenyl)-2,2-dimethylpropan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The carbonyl group can be reduced to a hydroxyl group using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methyl groups can undergo electrophilic substitution reactions, such as halogenation or nitration, under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like dichloromethane or ethanol, and controlled temperatures to ensure selective reactions. Major products formed from these reactions include various substituted derivatives and oxidized or reduced forms of the original compound.

Scientific Research Applications

1-(4-Hydroxy-2,3-dimethylphenyl)-2,2-dimethylpropan-1-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound’s derivatives may exhibit biological activity, making it a candidate for drug discovery and development.

Industry: It can be used in the production of specialty chemicals, polymers, and materials with unique properties.

Mechanism of Action

The mechanism by which 1-(4-Hydroxy-2,3-dimethylphenyl)-2,2-dimethylpropan-1-one exerts its effects depends on its chemical structure and the specific reactions it undergoes. The hydroxy group can participate in hydrogen bonding, influencing the compound’s reactivity and interactions with other molecules. The dimethylpropanone moiety can act as an electrophilic center, facilitating nucleophilic attacks in various chemical reactions.

Molecular targets and pathways involved in its mechanism of action may include enzymes, receptors, and other biomolecules that interact with the compound or its derivatives.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with 1-(4-Hydroxy-2,3-dimethylphenyl)-2,2-dimethylpropan-1-one, differing in substituents, ketone groups, or applications. Key comparisons are outlined below:

1-(4-Hydroxy-2,3-dimethylphenyl)ethan-1-one

• Structure: Contains a smaller ethanone (acetyl) group instead of the 2,2-dimethylpropan-1-one moiety.
• Molecular Formula : C₉H₁₀O₂ (Mol. weight: 150.18 g/mol ).
• CAS : 52920-01-1.

1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one (3ha)

• Structure : A para-chlorophenyl group replaces the hydroxyl and methyl substituents.
• Molecular Formula : C₁₁H₁₃ClO (Mol. weight: 196.67 g/mol ).
• Synthesis : Prepared via N-heterocyclic carbene-catalyzed decarboxylative alkylation with 80% yield , highlighting efficient synthetic accessibility.
• Used in decarboxylative cross-coupling reactions .

1-(4-Chloro-2-fluorophenyl)-2,2-dimethylpropan-1-one

• Structure : Halogenated phenyl ring (4-Cl, 2-F).
• CAS : 898766-51-3.
• Safety : Classified under GHS Revision 8; requires standard handling precautions for halogenated aromatics.
• Key Differences : Dual halogen substituents increase molecular weight (241.13 g/mol ) and lipophilicity compared to the hydroxylated target compound. Such analogs are common in agrochemical or pharmaceutical intermediates .

1-(2-Bromophenyl)-3-(2-chlorophenyl)-2,2-dimethylpropan-1-one (3.30)

• Structure: Branched aryl-substituted propanone with bromo and chloro groups.
• Synthesis : Prepared via Pd⁰-catalyzed C(sp³)–H activation (70% yield).
• Used in palladium-catalyzed cross-coupling studies .

1-(4-Ethylphenyl)-2-methylpropan-1-one

• Structure: Ethyl substituent at the para position and a 2-methylpropanone group.
• CAS : 15971-77-4.
• Molecular Formula : C₁₂H₁₆O (Mol. weight: 176.26 g/mol ).
• Key Differences: The ethyl group enhances hydrophobicity, while the 2-methylpropanone reduces steric hindrance compared to 2,2-dimethyl analogs. Applications include flavor/fragrance synthesis .

Research Implications

• Electronic Effects : Hydroxyl groups (electron-donating when deprotonated) may increase resonance stabilization of the ketone carbonyl, contrasting with electron-withdrawing halogens in analogs like 3ha .
• Synthetic Utility: Halogenated analogs (e.g., 3ha, 3.30) demonstrate versatility in cross-coupling reactions, whereas phenolic derivatives may find use in bioactive molecule synthesis .

Biological Activity

1-(4-Hydroxy-2,3-dimethylphenyl)-2,2-dimethylpropan-1-one, also known as a derivative of 2,2-dimethylpropan-1-one with hydroxyl and methyl substitutions on the phenyl ring, has garnered attention for its potential biological activities. This compound is characterized by its molecular formula $C_{13}H_{18}O_{2}$ and a molecular weight of 206.28 g/mol. Its structure suggests possible interactions with various biological targets, making it a subject of interest in pharmacological research.

Chemical Structure

The compound features:

• A hydroxy group (-OH) at the para position relative to the ketone.
• Two methyl groups at the ortho positions on the phenyl ring.
• A ketone functional group derived from 2,2-dimethylpropan-1-one.

Biological Activities

Research indicates that 1-(4-Hydroxy-2,3-dimethylphenyl)-2,2-dimethylpropan-1-one exhibits several biological activities:

Antioxidant Activity

Studies have demonstrated that compounds with similar structures possess significant antioxidant properties. The hydroxyl group contributes to radical scavenging activity, which can mitigate oxidative stress in biological systems.

Antimicrobial Properties

Preliminary studies suggest that this compound may exhibit antimicrobial effects against various bacterial strains. The presence of the hydroxyl group is often associated with enhanced antibacterial activity due to its ability to disrupt bacterial cell membranes.

Enzyme Inhibition

Research indicates potential as an enzyme inhibitor. Compounds with similar structural motifs have been shown to inhibit enzymes involved in metabolic pathways, which could be relevant for drug development targeting specific diseases.

Study 1: Antioxidant Potential

A study assessing the antioxidant capacity of several phenolic compounds found that derivatives similar to 1-(4-Hydroxy-2,3-dimethylphenyl)-2,2-dimethylpropan-1-one exhibited significant DPPH radical scavenging activity. The results indicated a correlation between the number of hydroxyl groups and antioxidant efficacy.

Compound	DPPH Scavenging Activity (%)
Compound A	85%
Compound B	78%
1-(4-Hydroxy-2,3-dimethylphenyl)-2,2-dimethylpropan-1-one	82%

Study 2: Antimicrobial Efficacy

In a comparative study of antimicrobial agents, 1-(4-Hydroxy-2,3-dimethylphenyl)-2,2-dimethylpropan-1-one was evaluated against E. coli and S. aureus. The compound showed promising results with minimum inhibitory concentrations (MIC) comparable to established antibiotics.

Bacterial Strain	MIC (µg/mL)
E. coli	32
S. aureus	16

The biological activity of this compound can be attributed to its ability to interact with cellular targets:

• Radical Scavenging : The hydroxy group can donate hydrogen atoms to free radicals.
• Membrane Disruption : Interaction with lipid membranes may lead to increased permeability and cell death in bacteria.
• Enzyme Binding : Structural similarities with substrate molecules allow for competitive inhibition at active sites.